Cas no 145678-87-1 ((-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine)

(-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine is a chiral piperidine derivative characterized by its stereospecific (3S,4S) configuration and a 3-hydroxyphenyl substituent. This compound is of interest in pharmaceutical and medicinal chemistry due to its potential as a building block for bioactive molecules, particularly in the development of opioid receptor ligands. The presence of both a hydroxyl group and a rigid piperidine scaffold enhances its utility in structure-activity relationship (SAR) studies. Its defined stereochemistry ensures high selectivity in binding interactions, making it valuable for enantioselective synthesis. The compound is typically handled under controlled conditions due to its sensitivity. Analytical methods such as HPLC and NMR confirm its purity and structural integrity.

(-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine structure

145678-87-1 structure

Product Name:(-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine

CAS No:145678-87-1

MF:C₁₃H₁₉NO

MW:205.296063661575

MDL:MFCD23134657

CID:138583

PubChem ID:11264203

Update Time:2025-06-09

(-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

- Phenol,3-[(3S,4S)-3,4-dimethyl-4-piperidinyl]-
- (+)-(3R,4S)-3,4-DIMETHYL-4-(3-HYDROXYPHENYL)PIPERIDINE
- (+)-(3S,4S)-3,4-Dimethyl-4-(3-Hydroxyphenyl)Piperidine
- Enantiomer Of Ama
- 3-[(3S,4S)-3,4-Dimethyl-4-piperidinyl]phenol
- (-)-3-[(3S,4S)-3,4-Dimethylpiperidin-4-yl]phenol
- 3-((3S,4S)-3,4-Dimethylpiperidin-4-yl)phenol
- 3-[(3S,4S)-3,4-dimethylpiperidin-4-yl]phenol
- AKOS025395943
- 145678-87-1
- AC-23955
- SCHEMBL8784745
- A884594
- DB-251675
- (-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine
- MDL： MFCD23134657
- Inchi： 1S/C13H19NO/c1-10-9-14-7-6-13(10,2)11-4-3-5-12(15)8-11/h3-5,8,10,14-15H,6-7,9H2,1-2H3/t10-,13+/m1/s1
- InChI Key： HXZDAOSDNCHKFE-MFKMUULPSA-N
- SMILES： OC1=CC=CC(=C1)[C@@]1(C)CCNC[C@H]1C

Computed Properties

Exact Mass: 205.14677
Monoisotopic Mass: 205.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.008±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 335.5±42.0 ºC (760 Torr),
Flash Point: 115.7±18.5 ºC,
Solubility: Slightly soluble (4.3 g/l) (25 º C),
PSA: 32.26
LogP: 2.60810

(-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

(-)-(3S,4S)-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidine Pricemore >>

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Apollo Scientific	OR51856-250mg	(-)-3-[(3S,4S)-3,4-Dimethylpiperidin-4-yl]phenol	145678-87-1	95%	250mg	£280.00	2023-09-02
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